Cas no 2228910-54-9 (tert-butyl N-(3-amino-2,2-difluoro-1-phenylpropyl)carbamate)

• Product Name: tert-butyl N-(3-amino-2,2-difluoro-1-phenylpropyl)carbamate
• CAS No: 2228910-54-9
• MF: C₁₄H₂₀F₂N₂O₂
• MW: 286.317610740662
• CID: 5849457
• PubChem ID: 165881209
• Update Time: 2025-07-23

tert-butyl N-(3-amino-2,2-difluoro-1-phenylpropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-amino-2,2-difluoro-1-phenylpropyl)carbamate
• 2228910-54-9
• EN300-1873843

• Inchi： 1S/C14H20F2N2O2/c1-13(2,3)20-12(19)18-11(14(15,16)9-17)10-7-5-4-6-8-10/h4-8,11H,9,17H2,1-3H3,(H,18,19)
• InChI Key： HRVSHTQNBBNEOU-UHFFFAOYSA-N
• SMILES： FC(CN)(C(C1C=CC=CC=1)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 286.14928421g/mol
• Monoisotopic Mass: 286.14928421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-(3-amino-2,2-difluoro-1-phenylpropyl)carbamate

Introduction to Tert-butyl N-(3-amino-2,2-difluoro-1-phenylpropyl)carbamate (CAS No. 2228910-54-9)

Tert-butyl N-(3-amino-2,2-difluoro-1-phenylpropyl)carbamate, a compound with the chemical formula C₁₄H₂₀F₂N₂O₂, is a significant molecule in the field of pharmaceutical chemistry. This compound is characterized by its tert-butyl group and its N-(3-amino-2,2-difluoro-1-phenylpropyl) moiety, which contribute to its unique chemical properties and potential biological activities. With a CAS number of 2228910-54-9, this compound has garnered attention due to its structural complexity and the potential applications it holds in drug development.

The structure of tert-butyl N-(3-amino-2,2-difluoro-1-phenylpropyl)carbamate features a carbamate linkage between the tert-butyl group and the amino-substituted difluorinated phenylpropyl chain. This arrangement not only imparts stability to the molecule but also opens up possibilities for various interactions with biological targets. The presence of fluorine atoms in the side chain is particularly noteworthy, as fluorine substitution can significantly influence the pharmacokinetic and pharmacodynamic properties of a drug molecule.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability and improved binding affinity. The 3-amino-2,2-difluoro-1-phenylpropyl group in this compound is an example of how fluorine atoms can be strategically incorporated into molecular structures to optimize drug-like properties. This aspect has made tert-butyl N-(3-amino-2,2-difluoro-1-phenylpropyl)carbamate a subject of extensive research in medicinal chemistry.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmaceutical agents. The tert-butyl group provides a stable and inert moiety that can be used to anchor other functional groups or bioactive molecules. Meanwhile, the N-(3-amino-2,2-difluoro-1-phenylpropyl) part offers a platform for further chemical modifications, allowing chemists to tailor the compound's properties for specific therapeutic applications.

Recent studies have highlighted the importance of fluorinated compounds in the development of novel therapeutics. For instance, fluorinated carbamates have shown promise as intermediates in the synthesis of protease inhibitors and other enzyme-targeting drugs. The structure of tert-butyl N-(3-amino-2,2-difluoro-1-phenylpropyl)carbamate aligns well with these trends, making it a valuable asset in drug discovery pipelines.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms, in particular, demands specialized techniques to ensure high yield and purity. Advances in synthetic methodologies have made it increasingly feasible to produce complex fluorinated molecules like this one on an industrial scale.

In terms of biological activity, preliminary studies suggest that tert-butyl N-(3-amino-2,2-difluoro-1-phenylpropyl)carbamate may exhibit properties that make it useful in treating various diseases. While specific applications are still under investigation, the compound's structural features hint at potential roles in modulating enzyme activity and cellular signaling pathways. These findings are particularly exciting given the increasing demand for targeted therapies in medicine.

The pharmaceutical industry is constantly seeking innovative compounds that can address unmet medical needs. Tert-butyl N-(3-amino-2,2-difluoro-1-phenylpropyl)carbamate represents a promising candidate due to its unique structure and versatile chemical properties. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of next-generation pharmaceuticals.

In conclusion, tert-butyl N-(3-amino-2,2-difluoro-1-phenylpropyl)carbamate (CAS No. 2228910-54-9) is a fascinating molecule with significant potential in pharmaceutical chemistry. Its structural features, including the tert-butyl group and the N-(3-amino-2,2-difluoro-1-phenylpropyl) moiety, make it a valuable tool for drug discovery and development. As research progresses, this compound is expected to contribute to advancements in therapeutic innovation.